Cas no 175277-19-7 (2-(Trifluoromethoxy)benzohydrazide)

• Product Name: 2-(Trifluoromethoxy)benzohydrazide
• CAS No: 175277-19-7
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• MDL: MFCD00204180
• CID: 138136
• PubChem ID: 2777228

2-(Trifluoromethoxy)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethoxy)benzohydrazide
• Benzoic acid,2-(trifluoromethoxy)-, hydrazide
• 2-(TRIFLUOROMETHOXY)BENZOIC ACID HYDRAZIDE
• 2-trifluoromethoxybenzhydrazide
• HMS566I07
• BUTTPARK 35\03-80
• 2-(TRIFLUOROMETHOXY)BENZOIC ACID HYDRAZINE
• 2-(trifluoromethoxy)benzene-1-carbohydrazide
• 2-(Trifluoromethoxy)benzhydrazide 95%
• 2-(Trifluoromethoxy)benzoicacidhydrazide95%
• 2-(Trifluoromethoxy)benzoic acid hydrazide 95%
• SCHEMBL376957
• Maybridge1_008807
• 175277-19-7
• MFCD00204180
• PS-6807
• FT-0608939
• Benzoic acid, 2-(trifluoromethoxy)-, hydrazide
• AKOS015910458
• 2-(Trifluoromethoxy)benzhydrazide
• DTXSID30380423
• CS-0081140
• 2-(TRIFLUOROMETHOXY)BENZOICACIDHYDRAZIDE
• A811999

• MDL： MFCD00204180
• Inchi： InChI=1S/C8H7F3N2O2/c9-8(10,11)15-6-4-2-1-3-5(6)7(14)13-12/h1-4H,12H2,(H,13,14)
• InChI Key： CVSKRXMBFVFYJW-UHFFFAOYSA-N
• SMILES： NNC(C1=CC=CC=C1OC(F)(F)F)=O

Computed Properties

• Exact Mass: 220.04600
• Monoisotopic Mass: 220.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Topological Polar Surface Area: 64.4A^2
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.399
• Melting Point: 103 °C
• Boiling Point: 103-105°C
• Flash Point: °C
• Refractive Index: 1.495
• PSA: 64.35000
• LogP: 2.27990
• Solubility: Not determined

2-(Trifluoromethoxy)benzohydrazide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38-36-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 2-(Trifluoromethoxy)benzohydrazide

2-(Trifluoromethoxy)benzohydrazide: A Comprehensive Overview

2-(Trifluoromethoxy)benzohydrazide, also known by its CAS registry number CAS No. 175277-19-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a trifluoromethoxy group attached to a benzene ring, further linked to a hydrazide functional group. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The synthesis of 2-(Trifluoromethoxy)benzohydrazide typically involves multi-step organic reactions, often starting from readily available aromatic compounds. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach utilizing microwave-assisted synthesis, which significantly reduced reaction time while maintaining high product quality.

One of the most notable properties of 2-(Trifluoromethoxy)benzohydrazide is its high thermal stability. This attribute makes it an ideal candidate for applications in high-temperature environments, such as in the formulation of advanced polymers and thermoresistant materials. Additionally, the trifluoromethoxy group contributes to the compound's hydrophobicity, enhancing its potential in water-repellent coatings and self-cleaning surfaces.

In terms of chemical reactivity, 2-(Trifluoromethoxy)benzohydrazide exhibits versatile behavior due to the presence of both electron-withdrawing and electron-donating groups. This balance allows for selective reactivity in various chemical transformations, such as nucleophilic substitutions and condensation reactions. Recent research has explored its utility as a precursor for bioactive molecules, with promising results in antiviral drug development.

The application of CAS No. 175277-19-7 extends beyond traditional chemical industries. In the field of nanotechnology, this compound has been employed as a building block for synthesizing metal-organic frameworks (MOFs), which are highly porous materials with applications in gas storage and catalysis. Furthermore, its use in pharmaceuticals has been explored due to its potential as a scaffold for drug delivery systems.

The environmental impact of 2-(Trifluoromethoxy)benzohydrazide is another area of active research. Studies have shown that under certain conditions, this compound can undergo biodegradation, reducing its persistence in natural ecosystems. However, further investigation is required to fully understand its environmental fate and potential risks.

In conclusion, 2-(Trifluoromethoxy)benzohydrazide, or CAS No. 175277-19-7, stands out as a versatile and multifunctional compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and materials science.